Cas no 1447607-36-4 (tert-butyl N-(7-fluoro-4-quinolyl)carbamate)

• Product Name: tert-butyl N-(7-fluoro-4-quinolyl)carbamate
• CAS No: 1447607-36-4
• MF: C₁₄H₁₅FN₂O₂
• MW: 262.279506921768
• MDL: MFCD25542349
• CID: 1016052
• PubChem ID: 71743567
• Update Time: 2025-10-31

tert-butyl N-(7-fluoro-4-quinolyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-fluoroquinolin-4-ylcarbamate
• tert-butyl N-(7-fluoro-4-quinolyl)carbamate
• tert-Butyl(7-fluoroquinolin-4-yl)carbamate
• A884743
• tert-butyl N-(7-fluoroquinolin-4-yl)carbamate
• AKOS025146653
• MFCD25542349
• 1447607-36-4
• CS-0446791
• tert-Butyl (7-fluoroquinolin-4-yl)carbamate
• XHC60736
• AS-41953
• SB69602
• AMY26600
• DB-233934

• MDL： MFCD25542349
• Inchi： 1S/C14H15FN2O2/c1-14(2,3)19-13(18)17-11-6-7-16-12-8-9(15)4-5-10(11)12/h4-8H,1-3H3,(H,16,17,18)
• InChI Key： TZGZDBZYNMFJIB-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NC=CC=2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 262.11175589g/mol
• Monoisotopic Mass: 262.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on tert-butyl N-(7-fluoro-4-quinolyl)carbamate

Recent Advances in the Study of tert-Butyl N-(7-Fluoro-4-quinolyl)carbamate (CAS: 1447607-36-4)

The compound tert-butyl N-(7-fluoro-4-quinolyl)carbamate (CAS: 1447607-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinoline scaffold and fluoro substitution, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound, including the tert-butyl carbamate group and the 7-fluoro substitution, contribute to its versatility in medicinal chemistry.

One of the key areas of research involving tert-butyl N-(7-fluoro-4-quinolyl)carbamate is its role in the synthesis of kinase inhibitors. Kinases are pivotal targets in cancer therapy, and the quinoline core of this compound provides a robust framework for designing potent inhibitors. Recent publications have highlighted its use in the development of selective inhibitors for kinases such as EGFR and VEGFR, which are implicated in various malignancies. The fluoro substitution at the 7-position enhances the binding affinity and metabolic stability of these inhibitors, making it a valuable structural motif in drug design.

In addition to its applications in oncology, tert-butyl N-(7-fluoro-4-quinolyl)carbamate has also been investigated for its antimicrobial properties. The quinoline derivatives synthesized from this intermediate have demonstrated promising activity against a range of bacterial and fungal pathogens. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against drug-resistant strains of Staphylococcus aureus and Candida albicans. These findings underscore the potential of this molecule in addressing the growing challenge of antimicrobial resistance.

The synthetic pathways for tert-butyl N-(7-fluoro-4-quinolyl)carbamate have also been a focus of recent research. Optimized protocols have been developed to improve the yield and purity of this intermediate, facilitating its broader application in drug discovery. For instance, a novel catalytic method utilizing palladium-based catalysts was reported to significantly enhance the efficiency of the carbamation reaction, reducing the production cost and environmental impact. Such advancements are critical for scaling up the synthesis of this compound for industrial applications.

Looking ahead, the future research directions for tert-butyl N-(7-fluoro-4-quinolyl)carbamate are expected to include further exploration of its pharmacological properties and the development of new derivatives with enhanced bioactivity. Computational modeling and structure-activity relationship (SAR) studies will likely play a pivotal role in identifying optimal modifications to the quinoline core. Additionally, collaborations between academic and industrial researchers will be essential to translate these findings into clinically viable therapeutics. The ongoing interest in this compound underscores its importance as a versatile building block in modern drug discovery.